Cas no 7112-02-9 (Octanamide, N-(2-hydroxyethyl)-)

Octanamide, N-(2-hydroxyethyl)- structure

7112-02-9 structure

Product name:Octanamide, N-(2-hydroxyethyl)-

CAS No:7112-02-9

MF:C₁₀H₂₁NO₂

MW:187.27924

CID:546012

Octanamide, N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

- Octanamide, N-(2-hydroxyethyl)-

Computed Properties

Exact Mass: 187.15733

Experimental Properties

PSA: 49.33

Octanamide, N-(2-hydroxyethyl)- PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-79915-0.5g	N-(2-hydroxyethyl)octanamide	7112-02-9	95%	0.5g	$524.0	2023-02-12
Enamine	EN300-79915-1.0g	N-(2-hydroxyethyl)octanamide	7112-02-9	95%	1.0g	$671.0	2023-02-12
Enamine	EN300-79915-0.05g	N-(2-hydroxyethyl)octanamide	7112-02-9	95%	0.05g	$155.0	2023-02-12
Enamine	EN300-79915-10.0g	N-(2-hydroxyethyl)octanamide	7112-02-9	95%	10.0g	$2884.0	2023-02-12
Aaron	AR00FUC5-250mg	N-(2-Hydroxyethyl)octanamide	7112-02-9	95%	250mg	$481.00	2025-02-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1332442-100mg	n-(2-Hydroxyethyl)octanamide	7112-02-9	98%	100mg	￥1918.00	2024-05-02
A2B Chem LLC	AH38057-5g	N-(2-Hydroxyethyl)octanamide	7112-02-9	95%	5g	$2083.00	2024-04-19
Aaron	AR00FUC5-500mg	N-(2-Hydroxyethyl)octanamide	7112-02-9	95%	500mg	$746.00	2025-02-10
A2B Chem LLC	AH38057-10g	N-(2-Hydroxyethyl)octanamide	7112-02-9	95%	10g	$3071.00	2024-04-19
A2B Chem LLC	AH38057-500mg	N-(2-Hydroxyethyl)octanamide	7112-02-9	95%	500mg	$587.00	2024-04-19

Octanamide, N-(2-hydroxyethyl)- Related Literature

1. C–C bond fragmentation by Grob/Eschenmoser reactions, applications in dendrimer synthesis†

Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
2. Cell-specific activation of gemcitabine by endogenous H2S stimulation and tracking through simultaneous fluorescence turn-on†

Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
3. CaCu3Ti4O12 single crystals: insights on growth and nanoscopic investigation

Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
4. Capillary zone electrophoresis–mass spectrometry with microliter-scale loading capacity, 140 min separation window and high peak capacity for bottom-up proteomics†

Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
5. Carbon nanotube-conducting polymer composite wires formed by fountain pen growth (FPG) route†

Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
6. Cancer-mitochondria-targeted photodynamic therapy with supramolecular assembly of HA and a water soluble NIR cyanine dye†

Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
7. Cadmium diruthenium(ii,iii) carbonates showing diverse magnetism behavior arising from variety configuration of [Ru2(CO3)4]n3n− layer†

Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
8. Boron nitride ceramics from molecular precursors: synthesis, properties and applications

Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
9. Bu4NI-catalyzed direct α-oxyacylation of diarylethanones with acyl peroxides†

Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
10. Characterization of molecular channel in photodissociation of SOCl2 at 248 nm: Cl2 probing by cavity ring-down absorption spectroscopy

Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

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